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Compound of Interest

Compound Name: Zirconium dinitrate oxide hydrate

Cat. No.: B087561 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Zirconium dinitrate oxide hydrate. It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Hazard Identification
Zirconium dinitrate oxide hydrate is a hazardous chemical that requires careful handling.[1]

It is classified as a Category 2 oxidizing solid, which means it can intensify fires.[1][2]

Furthermore, it is designated as a Category 1B substance for skin corrosion and a Category 1

for serious eye damage, indicating it can cause severe burns and eye damage.[1][2][3][4][5]

Ingestion may be harmful, and inhalation can lead to respiratory tract irritation.[4][6]

Hazard Summary Table:
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Hazard Classification Category Hazard Statement

Oxidizing solids 2
H272: May intensify fire;

oxidizer[1][3][6]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[3][4]

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage[3]

Acute Toxicity, Oral (Potential) -
May be harmful if swallowed[4]

[5][6]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure and ensure personal

safety. Engineering controls, such as adequate ventilation and the provision of eyewash

stations and safety showers, are fundamental prerequisites for handling this chemical.[1][6]

Required Personal Protective Equipment:
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles

conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[1] A face

shield should be worn when

there is a risk of splashing.[7]

To protect against severe eye

damage and irritation.[1][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or natural rubber)

and protective clothing such as

a lab coat or apron.[1][3][6]

To prevent severe skin burns

and corrosion upon contact.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulates

filter (conforming to EN 143) is

required if exposure limits are

exceeded, if irritation is

experienced, or if dust

formation is unavoidable.[1]

To protect the respiratory tract

from irritation due to dust or

aerosols.[4][6]

Operational Plan: Safe Handling and Storage
Protocol
A systematic approach to handling and storage is crucial to minimize risks. This substance is

hygroscopic and a strong oxidizer; it must be kept away from moisture, heat, and combustible

materials.[2][3]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the work area is well-ventilated, preferably within a

chemical fume hood or a closed system with appropriate exhaust.[1][2] Confirm that an

eyewash station and safety shower are accessible.[1][6]

Don PPE: Put on all required PPE as specified in the table above.
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Handling:

Avoid the formation of dust.[1][6][8]

Do not breathe in dust.[1][2][6]

Weigh and transfer the chemical carefully.

Keep away from clothing and other combustible materials.[1][2]

Avoid contact with skin and eyes.[2]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1]

Clean the work area to remove any residual contamination.

Remove and properly store or dispose of PPE.

Storage Requirements:

Store in a locked, dry, cool, and well-ventilated area.[1][2][4]

Keep containers tightly closed to prevent moisture absorption.[1][2][8]

Store away from incompatible materials, including strong acids, strong reducing agents,

combustible materials, organic materials, and metal powders.[1][2][3][6]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Storage

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Assemble & Don Required PPE
(Goggles, Gloves, Lab Coat)

Handle Substance
(Avoid Dust, No Combustibles)

Perform Work

Clean Work Area & Decontaminate

Securely Store Chemical
(Cool, Dry, Locked, Away from Incompatibles)

Properly Remove & Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Zirconium Dinitrate Oxide Hydrate.
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Emergency Response and First-Aid Plan
Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures:

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,

holding the eyelids open.[1][3][8] Remove contact lenses if present and easy to do.[1]

Continue rinsing and seek immediate medical attention.[1][3][6][8]

Skin Contact: Take off immediately all contaminated clothing and shoes.[1][4][8] Wash the

affected area immediately with soap and plenty of water.[1][3][8] Seek immediate medical

attention.[1][3][6]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[1][3][6][8] If breathing is difficult, give oxygen.[1][3][6] If the person is not

breathing, provide artificial respiration.[1][3][6][8] Get medical attention.[1][3][6][8]

Ingestion: Rinse mouth with water.[1][3][8] Do NOT induce vomiting.[1][3][8] If the person is

conscious, have them drink plenty of water; milk may be given afterward.[1][3] Never give

anything by mouth to an unconscious person.[3][8] Call a physician or Poison Control Center

immediately.[1][3][4][8]

Accidental Spill Response:

Evacuate: Evacuate personnel from the immediate spill area.[8]

Ventilate: Ensure the area is well-ventilated.[8]

Protect: Wear all appropriate PPE, including respiratory protection.[8] Avoid breathing in the

dust.[8]

Contain: Prevent the spill from entering drains.[8]

Clean-up: Carefully sweep or shovel the solid material into a suitable, labeled container for

disposal.[1] Inert absorbent material can also be used.[1]

Decontaminate: Clean the spill area thoroughly.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://prochemonline.com/wp-content/uploads/2021/06/3913.ZirconiumDinitrateOxideHydrate.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/243493
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://prochemonline.com/wp-content/uploads/2021/06/3913.ZirconiumDinitrateOxideHydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://prochemonline.com/wp-content/uploads/2021/06/3913.ZirconiumDinitrateOxideHydrate.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://prochemonline.com/wp-content/uploads/2021/06/3913.ZirconiumDinitrateOxideHydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://prochemonline.com/wp-content/uploads/2021/06/3913.ZirconiumDinitrateOxideHydrate.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://prochemonline.com/wp-content/uploads/2021/06/3913.ZirconiumDinitrateOxideHydrate.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11319298&productDescription%3DZIRCONIUM+DINITRATE+OXIDE+3N%25+500G&countryCode=BE&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/243493
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Zirconiumoxynitratehydrate.pdf
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA1297122&productDescription=ZIRC+DINRATE+OXID+99.994+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personnel Exposure Chemical Spill

Incident Occurs
(Spill or Exposure)

Skin Contact:
Remove Clothing, Rinse 15+ min

Exposure

Evacuate & Secure Area

Spill

Seek IMMEDIATE
Medical Attention

Eye Contact:
Rinse 15+ min, Remove Lenses

Inhalation:
Move to Fresh Air, Assist Breathing

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

Don Appropriate PPE

Contain Spill
(Prevent Entry to Drains)

Sweep into Labeled Container

Decontaminate Spill Area

Dispose of Waste Correctly

Click to download full resolution via product page

Caption: Emergency Response Plan for Zirconium Dinitrate Oxide Hydrate Incidents.

Logistical Information: Disposal Plan
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Waste generated from Zirconium dinitrate oxide hydrate is considered hazardous and must

be managed accordingly.[2]

Step-by-Step Disposal Procedure:

Collection: Collect waste material, including spilled substance and contaminated items (e.g.,

gloves, absorbent pads), in a suitable, closed, and clearly labeled container.[1] Do not mix

with other waste.[4]

Classification: The waste must be classified as hazardous.[2]

Consult Regulations: Chemical waste generators must consult and comply with all local,

regional, and national hazardous waste regulations to ensure complete and accurate

classification and disposal.[1][4]

Disposal: Dispose of the contents and container at an approved waste disposal plant.[1][2][6]

Handle uncleaned containers as you would the product itself.[4]

Quantitative Data and Properties
The following table summarizes key physical and chemical properties of Zirconium dinitrate
oxide hydrate.
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Property Value

Molecular Formula N₂O₇Zr · xH₂O[1][2][5]

Molecular Weight 231.23 g/mol (anhydrous basis)[1][5][6]

Appearance White powder solid[2][3][5]

Odor Odorless[2][3]

Solubility Soluble in water[1]

Decomposition Temperature 100 °C[1][3]

Stability
Hygroscopic; stable under normal conditions[1]

[2][3]

Reactivity
Oxidizer: Contact with combustible/organic

material may cause fire.[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Zirconium Dinitrate Oxide Hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087561#personal-protective-equipment-for-handling-
zirconium-dinitrate-oxide-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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